1-(2-Hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-3-phenylurea

• IUPAC Name: 1-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-3-phenylurea
• InChI: InChI=1S/C17H16N2O2S2/c20-16(19-14-5-2-1-3-6-14)18-12-17(21,13-8-10-22-11-13)15-7-4-9-23-15/h1-11,21H,12H2,(H2,18,19,20)
• InChI Key: CZYRCTQXUVGXQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NCC(C2=CSC=C2)(C3=CC=CS3)O
• Molecular Formula: C17H16N2O2S2
• Molecular Weight: 344.5 g/mol

Description

1-(2-Hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-3-phenylurea, also known as THPTU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. THPTU belongs to the class of urea derivatives and is a potent inhibitor of thyroid peroxidase, an enzyme that plays a crucial role in the synthesis of thyroid hormones.

Scientific Research Applications

Synthesis and Chemical Properties

Thiourea derivatives have been synthesized through various innovative approaches, demonstrating significant advancements in chemical synthesis and characterization. For instance, the application of microwave irradiation technique has shown to enhance the yield and efficiency of thiourea derivatives synthesis, such as 1-ethyl-1-(2-hydroxy-ethyl)-3-naphthalen-1-yl-iourea, highlighting the method's potential in optimizing production processes for these compounds (Hafizi Ahyak et al., 2016). Additionally, the synthesis of dimeric thiourea compounds has been explored, revealing that these structures exhibit enhanced enantiodiscrimination abilities in NMR spectroscopy, suggesting their utility in chiral analysis and separation technologies (Alessandra Recchimurzo et al., 2021).

Applications in Material Science

Thiourea derivatives have found applications in material science, particularly in the development of nonlinear optical materials. Donor-acceptor substituted thiophene dyes, including thiourea derivatives, have been investigated for their potential in enhancing nonlinear optical limiting, which is crucial for the protection of optical sensors and human eyes from high-intensity light sources (S. Anandan et al., 2018). This research underscores the relevance of thiourea derivatives in fabricating advanced materials for photonic and optoelectronic devices.

Environmental and Analytical Applications

In the environmental and analytical fields, thiourea derivatives have demonstrated utility in detecting and quantifying trace elements. For example, the photoluminescence property of 1-(2-Hydroxyphenyl)thiourea and its interaction with chromium(VI) ions have been leveraged for the determination of chromium, showcasing the compound's potential as a sensitive and selective analytical reagent for environmental monitoring (A. Sunil et al., 2015).